![molecular formula C10H11NS B187872 2-(Benzo[b]thiophen-3-yl)ethanamine CAS No. 14585-66-1](/img/structure/B187872.png)
2-(Benzo[b]thiophen-3-yl)ethanamine
Overview
Description
“2-(Benzo[b]thiophen-3-yl)ethanamine” is an aromatic amine . It is not intended for human or veterinary use and is used for research purposes only. The molecular formula of this compound is C10H11NS .
Synthesis Analysis
The synthesis of similar compounds involves Pd-catalyzed coupling reactions like the Sonogashira coupling reaction . Terminal alkynes play a critical role in these reactions . A novel alkyne, 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene, was synthesized and tested for Sonogashira coupling reaction with different iodoaryl compounds .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a benzo[b]thiophen-3-yl group attached to an ethanamine group . The molecular weight of the compound is 177.27 g/mol.
Chemical Reactions Analysis
The compound undergoes reactions that are typical of aromatic amines . For instance, it undergoes microwave-induced condensation with iminodiacetic acid to form the corresponding piperazine-2,6-dione derivatives .
Scientific Research Applications
Anticancer Potential
Research suggests that hydroxyl-containing benzo[b]thiophene analogs demonstrate selective antiproliferative activity against cancer cells, such as laryngeal cancer cells. These compounds enhance antioxidant enzyme activity, reduce ROS production, and induce apoptosis in cancer cells, suggesting potential use in combinational cancer therapy (Haridevamuthu et al., 2023).
Material Synthesis
Benzo[b]thiophene derivatives, including variants of 2-(Benzo[b]thiophen-3-yl)ethanamine, have been synthesized for various applications. Their synthesis, structural properties, and purities have been well-documented, indicating potential use in material science and organic chemistry (Wei Yun-yang, 2007).
Photochromic Properties
Some derivatives, such as 1,2-Bis(benzo[b]thiophen-3-yl)ethene, show thermally irreversible and fatigue-resistant photochromic properties. These compounds undergo reversible photocyclization, indicating potential use in developing photoresponsive materials (Uchida et al., 1990).
Antimicrobial and Antifungal Activities
Certain benzo[b]thiophen derivatives exhibit significant antibacterial and moderate antifungal activities. These compounds have been synthesized and evaluated against various bacterial and fungal strains, highlighting their potential in developing new antimicrobial agents (Pejchal et al., 2015).
Organic Semiconductors
Benzo[b]thiophene derivatives have been synthesized and characterized as active layers for organic field-effect transistors (OFETs). Their thermal, optical, and electrochemical properties, along with their stability and performance in OFETs, demonstrate their potential in electronics (Ryu et al., 2023).
Anti-Osteoporosis Agents
A series of benzo[b]thiophen-2-yl)ethanone analogues have been evaluated for enhancing BMP-2 expression, indicating their potential as novel anti-osteoporosis agents. These compounds showed promising results in vitro and in an ovariectomized rat model (Liu et al., 2009).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Thiophene derivatives, a class of compounds to which 2-(benzo[b]thiophen-3-yl)ethanamine belongs, have been shown to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . Therefore, it can be inferred that the compound may interact with a range of biological targets.
Mode of Action
Based on the known properties of thiophene derivatives, it can be speculated that the compound may interact with its targets through a variety of mechanisms, potentially leading to changes in cellular processes and functions .
Biochemical Pathways
Given the broad range of pharmacological properties exhibited by thiophene derivatives, it can be inferred that the compound may affect multiple biochemical pathways .
Result of Action
Based on the known properties of thiophene derivatives, it can be inferred that the compound may have a range of effects at the molecular and cellular levels .
Properties
IUPAC Name |
2-(1-benzothiophen-3-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NS/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7H,5-6,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWXDBWNXMZHMFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CS2)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00163169 | |
Record name | Benzo(b)thiophene-3-ethanamine (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00163169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14585-66-1 | |
Record name | Benzo[b]thiophene-3-ethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14585-66-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzo(b)thiophene-3-ethylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014585661 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzo(b)thiophene-3-ethanamine (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00163169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzo(b)thiophene-3-ethanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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